Cas no 941234-66-8 (2-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 941234-66-8
• MF: C₁₇H₁₆N₂O₂S₃
• MW: 376.516139984131
• CID: 6043374
• PubChem ID: 16645714
• Update Time: 2025-06-25

2-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline
• 4-[5-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)thiophen-2-yl]-2-methyl-1,3-thiazole
• Isoquinoline, 1,2,3,4-tetrahydro-2-[[5-(2-methyl-4-thiazolyl)-2-thienyl]sulfonyl]-
• VU0607432-1
• 4-(5-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole
• 2-{[5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
• 941234-66-8
• AKOS002279069
• F3256-0708

• Inchi： 1S/C17H16N2O2S3/c1-12-18-15(11-22-12)16-6-7-17(23-16)24(20,21)19-9-8-13-4-2-3-5-14(13)10-19/h2-7,11H,8-10H2,1H3
• InChI Key： YABWQYNEMIQOMB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1S(C1SC(C2=CSC(C)=N2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 376.03739128g/mol
• Monoisotopic Mass: 376.03739128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 582.6±60.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)

Additional information on 2-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline

Chemical Compound CAS No. 941234-66-8: 2-{5-(2-Methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline

The chemical compound with CAS No. 941234-66-8, named 2-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoquinoline derivatives, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by the presence of a tetrahydroisoquinoline core, which is a partially hydrogenated isoquinoline ring system. This core is further substituted with a thiophene moiety at the 2-position of the sulfonyl group. The thiophene ring itself is substituted with a methyl-substituted thiazole group at the 5-position. This substitution pattern not only enhances the stability of the molecule but also introduces unique electronic properties that make it suitable for specific applications.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. These compounds are known to exhibit potent biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The integration of a thiophene-sulfonyl group into the structure further enhances these activities by introducing additional electron-withdrawing effects and improving bioavailability.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the thiazole derivative and its subsequent coupling with the thiophene-sulfonyl group via nucleophilic aromatic substitution. The final step involves the formation of the tetrahydroisoquinoline ring system through hydrogenation or other cyclization methods. This synthesis pathway has been optimized in recent research to improve yield and purity.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, its ability to modulate specific cellular pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. Additionally, its electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. These studies have revealed that the methyl-substituted thiazole group plays a crucial role in stabilizing the molecule's excited states, which is essential for its performance in electronic applications.

In conclusion, CAS No. 941234-66-8 represents a cutting-edge chemical compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to make significant contributions to various fields in the coming years.